![molecular formula C17H15N3O4 B2547292 4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide CAS No. 1209431-50-4](/img/structure/B2547292.png)
4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide
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Description
4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.324. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
One study outlines the synthesis of coumarin derivatives containing a thiazolidin-4-one ring, emphasizing the chemical processes and biological properties of these compounds. These derivatives, including structures akin to 4-oxo-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-4H-chromene-2-carboxamide, exhibit antibacterial activity against several bacteria and fungal organisms, showcasing the importance of the synthesis process in enhancing biological activity (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).
Alzheimer's Disease Treatment
Another study focused on the development of tacrine-4-oxo-4H-chromene hybrids for treating Alzheimer's disease, displaying cholinergic, antioxidant, and β-amyloid-reducing properties. This research exemplifies how derivatives of this compound can be tailored to address specific pathological conditions such as Alzheimer's disease, leveraging the compound's multifunctional biological activities (M. I. Fernández-Bachiller, C. Pérez, L. Monjas, J. Rademann, & M. I. Rodríguez-Franco, 2012).
Antioxidant and Antibacterial Agents
Research into the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents highlights the utility of 4-oxo-4H-chromene derivatives in creating compounds with significant biological activities. These studies underscore the potential of such derivatives in contributing to the development of new therapeutic agents with antioxidant and antibacterial efficacy (Chitreddy V. Subbareddy & S. Sumathi, 2017).
Solvatochromism Studies
Another avenue of research involves the solvent-free synthesis of 4H-chromene-3-carboxamide derivatives, focusing on their antioxidant, antibacterial, and solvatochromism studies. This research demonstrates the diverse applications of 4-oxo-4H-chromene derivatives beyond therapeutic uses, exploring their chemical properties and interactions with various solvents (Subbareddy V. Chitreddy & Sumathi Shanmugam, 2017).
Properties
IUPAC Name |
4-oxo-N-[3-(6-oxopyridazin-1-yl)propyl]chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4/c21-13-11-15(24-14-6-2-1-5-12(13)14)17(23)18-8-4-10-20-16(22)7-3-9-19-20/h1-3,5-7,9,11H,4,8,10H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAYWUVJFQUHNLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCCCN3C(=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.